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For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Nonylbenzene, with the CAS number 1081-77-2, is an aromatic hydrocarbon characterized

by a nine-carbon alkyl chain attached to a benzene ring.[1] Also known as 1-phenylnonane, it is

a colorless to pale yellow liquid with a distinct aromatic odor.[1] This compound is of interest in

various industrial applications, primarily as a solvent and an intermediate in the synthesis of

surfactants, detergents, lubricants, and plasticizers.[1][2] While its industrial applications are

well-documented, its specific biological activities and potential roles in drug development are

not extensively studied in publicly available literature. This technical guide aims to provide a

comprehensive overview of the known physicochemical properties, synthesis, applications, and

toxicological data of n-nonylbenzene, while also highlighting the current gaps in biological

research.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of n-Nonylbenzene is presented in the table

below, compiled from various sources. This data is essential for its handling, application, and

analysis in a laboratory setting.
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Property Value Reference(s)

Molecular Formula C₁₅H₂₄ [1][3]

Molecular Weight 204.35 g/mol [1][3][4]

Appearance Colorless to pale yellow liquid [1][2]

Odor Aromatic [1][2]

Boiling Point 282 °C (lit.) [2][5]

Melting Point -24.15°C [6]

Density 0.858 g/mL at 25 °C (lit.) [2][5]

Refractive Index (n20/D) 1.483 (lit.) [2][5]

Flash Point 110 °C (230 °F) - closed cup [5][7]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[1]

Vapor Pressure 0.00571 mmHg [4]

Vapor Density 7.04 [8]

Spectroscopic Data Summary
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Spectrum Type Key Data Points Reference(s)

GC-MS

Molecular Ion (m/z): 204. Key

fragments observed at m/z

205, 203, 233, 71.

[4]

IR Spectrum
Data available from NIST and

other spectral databases.
[9]

¹H NMR
Spectrum available in spectral

databases.
[4]

¹³C NMR

Data for similar compounds

like (1-methylnonyl)-benzene is

available and can provide

insights.

[10]

Synthesis of n-Nonylbenzene
The most common method for the industrial and laboratory synthesis of n-nonylbenzene is the

Friedel-Crafts alkylation of benzene.[11] This electrophilic aromatic substitution reaction

involves reacting benzene with a nonyl-containing alkylating agent, such as nonene or a nonyl

halide (e.g., 1-chlorononane), in the presence of a Lewis acid catalyst like aluminum chloride

(AlCl₃) or ferric chloride (FeCl₃).[5][12]

Experimental Protocol: Friedel-Crafts Alkylation of
Benzene
The following is a generalized experimental protocol for the synthesis of n-nonylbenzene via

Friedel-Crafts alkylation. Specific reaction conditions such as temperature, reaction time, and

molar ratios may need to be optimized for yield and purity.

Materials:

Benzene (anhydrous)

1-Nonene or 1-Chlorononane
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Anhydrous aluminum chloride (AlCl₃)

Ice-cold water

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate

Hydrochloric acid (dilute, for workup)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous

benzene.

Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride

in portions with stirring.

Alkylation: Add the alkylating agent (1-nonene or 1-chlorononane) dropwise from the

dropping funnel to the stirred mixture. Maintain the temperature between 5-10 °C to control

the exothermic reaction.[5]

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for an additional 2-3 hours.[5] The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Quenching: Carefully quench the reaction by slowly pouring the reaction mixture over

crushed ice and water.[5] A dilute solution of hydrochloric acid can be added to dissolve any

remaining aluminum salts.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl

ether (or another suitable organic solvent) two to three times.[5]

Washing and Drying: Combine the organic layers and wash with water, followed by a

saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over

anhydrous magnesium sulfate or sodium sulfate.
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Purification: Filter off the drying agent and remove the solvent under reduced pressure using

a rotary evaporator. The crude product can be purified by vacuum distillation to obtain pure

n-nonylbenzene.

Reactants
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Caption: Workflow for the synthesis of n-Nonylbenzene via Friedel-Crafts alkylation.

Applications
The primary applications of n-nonylbenzene are in the industrial sector:

Surfactant and Detergent Manufacturing: n-Nonylbenzene is a precursor in the production

of linear alkylbenzene sulfonates (LAS), which are widely used as surfactants in detergents

and cleaning products.[1][13]

Solvent: It can be employed as a solvent in certain chemical reactions and formulations due

to its nonpolar nature and high boiling point.[2][5] For instance, it has been used as a solvent

in the synthesis of meso-tetraalkylporphyrins.[2][5]

Lubricants and Plasticizers: It also finds use in the manufacturing of lubricants and

plasticizers.[1]
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Toxicology and Environmental Fate
Toxicological Profile

The toxicological data for n-nonylbenzene is limited. It is generally considered to have low to

moderate toxicity.[1]

Irritation: It can cause skin and eye irritation upon contact.[1]

Narcosis: In high concentrations, it can act as a narcotic.[2]

Carcinogenicity: The benzene component of the molecule raises concerns about potential

carcinogenicity with chronic exposure, though specific studies on n-nonylbenzene are

lacking.[13]

Environmental Fate

n-Nonylbenzene is hydrophobic and has low water solubility, which influences its

environmental distribution.[1]

Persistence and Bioaccumulation: There are environmental concerns due to its potential

persistence and bioaccumulation in aquatic systems.[1]

Biodegradation: While specific biodegradation pathways for n-nonylbenzene are not well-

elucidated, studies on similar compounds like nonylphenol suggest that biodegradation can

occur under both aerobic and anaerobic conditions, although it can be slow.[14] The

degradation of the alkyl chain is a key step in its breakdown. Fungi have been shown to

degrade 4-n-nonylphenol through different mechanisms, either starting at the terminal end of

the alkyl chain or on the benzene ring.[15]
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Caption: Conceptual diagram of the environmental fate of n-Nonylbenzene.

Biological Activity and Drug Development Potential
Currently, there is a significant lack of publicly available research on the specific biological

activities of n-nonylbenzene. Searches of scientific literature and databases do not reveal

studies investigating its interaction with specific signaling pathways, its potential as a

therapeutic agent, or its use as a scaffold in drug design. Its primary relevance to the

pharmaceutical and life sciences sector appears to be as a potential, albeit not commonly

cited, solvent or starting material for synthesis. The toxicological profile of the benzene moiety

would likely limit its direct application in drug development without significant modification.[16]

[17]

Safety and Handling
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Based on available safety data sheets, the following precautions should be taken when

handling n-nonylbenzene:

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and lab coats.[5][8] In case of insufficient ventilation, a suitable

respirator should be used.

Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Handle in

a well-ventilated area.[8][12]

Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed and

away from strong oxidizing agents.[8][12]

Fire Safety: It is a combustible liquid. Use water spray, carbon dioxide, dry chemical, or foam

for extinguishing fires.[8]

Conclusion
n-Nonylbenzene (CAS 1081-77-2) is an industrially significant chemical with well-defined

physicochemical properties and established synthesis routes. Its primary applications are as a

solvent and an intermediate in the chemical industry. While toxicological data suggests it

should be handled with care due to its irritant properties and the potential hazards associated

with aromatic hydrocarbons, there is a notable absence of research into its specific biological

activities and interactions with cellular pathways. For researchers and professionals in drug

development, n-nonylbenzene currently presents more as a chemical entity with a need for

further biological characterization rather than a compound with known therapeutic potential.

Future research is required to explore any potential bioactivity to determine if it or its derivatives

could have applications in the life sciences beyond their current industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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